5-(2-bromo-1,1,2-trifluoroethoxy)-2-chloropyridine
Overview
Description
5-(2-bromo-1,1,2-trifluoroethoxy)-2-chloropyridine (also known as 5-bromo-2-chloro-1,1,2-trifluoroethoxypyridine) is an organofluorine compound with a wide range of applications. It is a versatile building block for the synthesis of a variety of compounds and has been used in various scientific research applications.
Mechanism of Action
The mechanism of action of 5-(2-bromo-1,1,2-trifluoroethoxy)-2-chloropyridine is not well understood. However, it is believed to interact with the active sites of enzymes and other proteins. It is thought to form complexes with these proteins and interfere with their normal function.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(2-bromo-1,1,2-trifluoroethoxy)-2-chloropyridine are not well understood. However, it has been shown to have antifungal, antiviral, and anti-inflammatory properties in vitro. It has also been shown to inhibit the growth of certain types of bacteria in vitro.
Advantages and Limitations for Lab Experiments
The advantages of using 5-(2-bromo-1,1,2-trifluoroethoxy)-2-chloropyridine in laboratory experiments include its low cost, ease of synthesis, and availability. The main limitation is its lack of specificity, as it can interact with a variety of proteins and enzymes.
Future Directions
The future directions for 5-(2-bromo-1,1,2-trifluoroethoxy)-2-chloropyridine include further research into its mechanism of action, its biochemical and physiological effects, and its potential applications in medicine. Additionally, further research could be done to investigate its potential toxicity and to develop methods for its safe and effective use. Finally, research could be done to investigate its potential use as a catalyst or in other industrial applications.
Synthesis Methods
5-(2-bromo-1,1,2-trifluoroethoxy)-2-chloropyridine can be synthesized in two steps. The first step involves the reaction of 2-chloropyridine with bromine in aqueous solution. This reaction produces 2-bromopyridine. The second step involves the reaction of 2-bromopyridine with 1,1,2-trifluoroethanol in the presence of sodium hydroxide. This reaction produces the desired 5-(2-bromo-1,1,2-trifluoroethoxy)-2-chloropyridine.
Scientific Research Applications
5-(2-bromo-1,1,2-trifluoroethoxy)-2-chloropyridine has been used in a variety of scientific research applications. It has been used as an intermediate in the synthesis of biologically active compounds such as antifungal agents, antiviral agents, and anti-inflammatory agents. It has also been used in the synthesis of polymeric materials, polyurethanes, and polyesters. In addition, it has been used in the synthesis of pharmaceuticals and pesticides.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-(2-bromo-1,1,2-trifluoroethoxy)-2-chloropyridine involves the reaction of 2-chloropyridine with 2-bromo-1,1,2-trifluoroethanol in the presence of a base to form the desired product.", "Starting Materials": [ "2-chloropyridine", "2-bromo-1,1,2-trifluoroethanol", "Base (e.g. potassium carbonate)" ], "Reaction": [ "Add 2-chloropyridine to a reaction flask", "Add 2-bromo-1,1,2-trifluoroethanol to the reaction flask", "Add a base (e.g. potassium carbonate) to the reaction flask", "Heat the reaction mixture to reflux for several hours", "Cool the reaction mixture and extract the product with a suitable solvent (e.g. dichloromethane)", "Dry the organic layer with anhydrous sodium sulfate", "Concentrate the organic layer under reduced pressure to obtain the desired product" ] } | |
CAS RN |
2757925-13-4 |
Product Name |
5-(2-bromo-1,1,2-trifluoroethoxy)-2-chloropyridine |
Molecular Formula |
C7H4BrClF3NO |
Molecular Weight |
290.5 |
Purity |
95 |
Origin of Product |
United States |
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